Cas no 83501-37-5 (1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro-)
1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro-
-
- Inchi: 1S/C10H10O2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,7,10H,5-6H2
- InChI Key: VVVHJMVBLCSBAT-UHFFFAOYSA-N
- SMILES: C1OC(C=O)C2=CC=CC=C2C1
1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1092286-1g |
3,4-Dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 95% | 1g |
$1256.0 | 2025-04-16 | |
| Enamine | EN300-317856-0.05g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 0.05g |
$1452.0 | 2023-02-24 | ||
| Enamine | EN300-317856-0.1g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 0.1g |
$1521.0 | 2023-02-24 | ||
| Enamine | EN300-317856-0.25g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 0.25g |
$1591.0 | 2023-02-24 | ||
| Enamine | EN300-317856-0.5g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 0.5g |
$1660.0 | 2023-02-24 | ||
| Enamine | EN300-317856-1.0g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-317856-2.5g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 2.5g |
$3389.0 | 2023-02-24 | ||
| Enamine | EN300-317856-5.0g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 5.0g |
$5014.0 | 2023-02-24 | ||
| Enamine | EN300-317856-10.0g |
3,4-dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 10.0g |
$7435.0 | 2023-02-24 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01033162-1g |
3,4-Dihydro-1H-2-benzopyran-1-carbaldehyde |
83501-37-5 | 95% | 1g |
¥8617.0 | 2024-04-18 |
1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro- Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro-
Introduction to 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro (CAS No. 83501-37-5)
The compound 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro (CAS No. 83501-37-5) is a heterocyclic aldehyde that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This molecule belongs to the benzopyran class, which is a fused aromatic system consisting of a benzene ring and a pyran ring. The presence of an aldehyde group at the 1-position and a dihydro substitution at the 3,4-position enhances its reactivity and makes it a valuable scaffold for drug discovery.
1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro has been extensively studied for its pharmacological properties, particularly in the context of developing novel therapeutic agents. The benzopyran core is known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. The aldehyde functionality further extends its utility as a synthetic intermediate, allowing for further derivatization to produce more complex molecules with tailored properties.
In recent years, there has been growing interest in leveraging computational chemistry and high-throughput screening techniques to identify new bioactive compounds. 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro has been utilized in virtual screening campaigns to identify potential hits against various disease targets. Its unique structural features make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies.
The synthesis of 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the benzopyran core with high enantioselectivity. These synthetic strategies not only enhance the yield but also improve the overall purity of the final product.
One of the most compelling aspects of 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro is its potential application in medicinal chemistry. Researchers have demonstrated its ability to modulate various biological pathways by acting on specific targets. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in inflammation and oxidative stress. These findings have spurred further investigation into its mechanism of action and potential therapeutic applications.
The pharmacokinetic properties of 1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro are also of great interest. Studies have indicated that this compound exhibits good solubility and stability under physiological conditions, which are crucial factors for drug efficacy and bioavailability. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without significant toxicity.
In conclusion,1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro (CAS No. 83501-37-5) represents a promising scaffold for developing novel pharmaceuticals. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve,1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro is poised to play a significant role in the discovery of next-generation therapeutics.
83501-37-5 (1H-2-Benzopyran-1-carboxaldehyde, 3,4-dihydro-) Related Products
- 89002-78-8(1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-4-hydroxy-3-oxo-, cis-)
- 4385-59-5(1-methyl-1,4-dihydro-3H-isochromen-3-one)
- 2292-59-3(1H-2-Benzopyran,3,4-dihydro-1-phenyl-)
- 87532-14-7(3H-2-Benzopyran-3-one, 4-(acetyloxy)-1,4-dihydro-)
- 55630-93-8(1H-2-Benzopyran-1-carboxylicacid, 3,4-dihydro-3-oxo-)
- 32521-36-1(1H-2-Benzopyran-4(3H)-one,3-phenyl-)
- 89002-79-9(1H-2-Benzopyran-1-carboxylic acid, 3,4-dihydro-4-hydroxy-3-oxo-, trans- (9CI))
- 38968-65-9(2-(Benzyloxy)-2-phenylacetaldehyde)
- 1255207-72-7(1-Formyl-3,4-dihydro-1H-isochromene-5-carbonitrile)
- 19190-53-5(2-methoxy-2-phenylacetaldehyde)